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Compound of Interest

Compound Name: CP-91149

Cat. No.: B1669576

Handling and Safety Guide for CP-91149

This document provides essential safety and logistical information for the handling of CP-
91149, a potent inhibitor of glycogen phosphorylase. The following guidelines are intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and proper disposal.

Immediate Safety and Handling Precautions

Personal Protective Equipment (PPE): When handling CP-91149, it is crucial to use
appropriate personal protective equipment to minimize exposure risk.
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PPE Category

Recommended Equipment

Eye/Face Protection

Safety glasses with side-shields or goggles. Use
equipment tested and approved under
government standards such as NIOSH (US) or
EN 166 (EU).[1]

Skin Protection

Chemical-resistant gloves (e.g., Nitrile rubber), a
lab coat, and closed-toe shoes. Immediately

change contaminated clothing.[1]

Respiratory Protection

For operations where dust may be generated, a
NIOSH-approved respirator with a dust filter is
recommended. Work should be conducted in a
well-ventilated area, preferably under a

chemical fume hood.[1]

Emergency Procedures

In the event of exposure to CP-91149, follow these first-aid measures immediately:
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Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
difficult or stops, provide artificial respiration or

Inhalation . . . :
oxygen and seek immediate medical attention.

[1]

Immediately remove all contaminated clothing.
) Rinse the affected skin area with plenty of water
Skin Contact ) ST
and soap. Seek medical attention if irritation

persists.[1]

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact ) o ] i
do. Continue rinsing and get medical attention.

[1]

Do NOT induce vomiting. Give two glasses of
) water to drink. Never give anything by mouth to
Ingestion . . .
an unconscious person. Seek immediate

medical attention.[1]

Operational and Disposal Plans

Storage: Store CP-91149 in a tightly closed container in a dry and well-ventilated place.[1]
Keep it locked up or in an area accessible only to qualified or authorized personnel.[1]

Spill Management: In case of a spill, avoid generating dust.[1] Evacuate the area and ensure
adequate ventilation.[1] Wear appropriate PPE and carefully sweep or scoop up the spilled
material. Place the waste in a sealed container for disposal.

Disposal: Dispose of CP-91149 and its container in accordance with local, regional, and
national regulations. Do not allow the chemical to enter drains or waterways.

Experimental Protocols

Preparation of Stock Solutions:
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For in vitro studies, CP-91149 can be dissolved in DMSO. For example, a 13 mg/mL stock
solution in DMSO can be prepared.[2]

For in vivo studies, various formulations can be used:

e Corn Oil Suspension: A 1 mL working solution can be prepared by adding 50 pL of a 13
mg/mL DMSO stock solution to 950 pL of corn oil, followed by thorough mixing.[2]

o PEG300/Tween-80/Saline Formulation: To prepare a 1 mL working solution, add 100 yL of a
25 mg/mL DMSO stock solution to 400 pL of PEG300 and mix well. Then, add 50 pL of
Tween-80, mix, and finally add 450 pL of saline to reach the final volume.[3]

Inhibition of Glycogen Phosphorylase Assay:

The inhibitory activity of CP-91149 on glycogen phosphorylase (GP) can be measured. A study
on A549 non-small cell lung carcinoma cells, which express the brain isozyme of GP, showed
that CP-91149 inhibited GP with an IC50 of 0.5 uM.[4] In these cells, treatment with CP-91149
led to an accumulation of glycogen and a reduction in cell growth.[4]

Signaling Pathway and Mechanism of Action

CP-91149 is an inhibitor of glycogen phosphorylase, a key enzyme in the breakdown of
glycogen. By inhibiting this enzyme, CP-91149 prevents the release of glucose-1-phosphate
from glycogen stores. This action leads to an increase in glycogen synthesis and a decrease in
glycogenolysis.

Glycogen Metabolism

Glycogenesis
Regulation Glycogen ~ o
4 B4 Glucose
CP-91149 L ition Glycogen Glycolysis / Gluconeogenesis
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Caption: Mechanism of action of CP-91149.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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